![molecular formula C25H23N3O B11601757 6-(2-isopropoxybenzyl)-9-methyl-6H-indolo[2,3-b]quinoxaline](/img/structure/B11601757.png)
6-(2-isopropoxybenzyl)-9-methyl-6H-indolo[2,3-b]quinoxaline
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Overview
Description
6-(2-isopropoxybenzyl)-9-methyl-6H-indolo[2,3-b]quinoxaline is a complex heterocyclic compound that belongs to the indoloquinoxaline family. These compounds are known for their diverse biological activities, including anticancer, antiviral, and antimicrobial properties .
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 6-(2-isopropoxybenzyl)-9-methyl-6H-indolo[2,3-b]quinoxaline typically involves the condensation of isatin with o-phenylenediamine under acidic conditions. This reaction can be catalyzed by various acids such as acetic acid, formic acid, or hydrochloric acid . Recent advancements have also introduced the use of microwave irradiation and nanoparticles to enhance the reaction efficiency and yield .
Industrial Production Methods
Industrial production methods for this compound often rely on transition-metal-catalyzed cross-coupling reactions and direct C-H functionalization. These methods are preferred due to their scalability and efficiency in producing high yields of the desired product .
Chemical Reactions Analysis
Types of Reactions
6-(2-isopropoxybenzyl)-9-methyl-6H-indolo[2,3-b]quinoxaline undergoes various chemical reactions, including:
Oxidation: This reaction can be facilitated by oxidizing agents such as potassium permanganate or hydrogen peroxide.
Reduction: Common reducing agents include sodium borohydride and lithium aluminum hydride.
Substitution: This compound can undergo nucleophilic substitution reactions, particularly at the benzyl position.
Common Reagents and Conditions
Oxidation: Potassium permanganate in an acidic medium.
Reduction: Sodium borohydride in methanol.
Substitution: Nucleophiles such as amines or thiols under basic conditions.
Major Products
The major products formed from these reactions include various substituted derivatives of the original compound, which can exhibit different biological activities .
Scientific Research Applications
6-(2-isopropoxybenzyl)-9-methyl-6H-indolo[2,3-b]quinoxaline has a wide range of scientific research applications:
Chemistry: Used as a building block for the synthesis of more complex molecules.
Medicine: Investigated for its antiviral and antimicrobial activities.
Industry: Utilized in the development of optoelectronic devices due to its unique photophysical properties.
Mechanism of Action
The primary mechanism of action of 6-(2-isopropoxybenzyl)-9-methyl-6H-indolo[2,3-b]quinoxaline involves DNA intercalation. This process disrupts DNA replication and transcription, leading to cell death in cancer cells . The compound also interacts with various molecular targets, including protein kinases, which play a crucial role in cell signaling pathways .
Comparison with Similar Compounds
Similar Compounds
Pyrrolo[2,3-b]quinoxaline: Known for its antioxidant and anticancer properties.
Indolo[2,3-b]quinoxaline derivatives: Exhibit similar DNA intercalating properties and are used in various biological applications.
Uniqueness
6-(2-isopropoxybenzyl)-9-methyl-6H-indolo[2,3-b]quinoxaline is unique due to its specific substitution pattern, which enhances its biological activity and makes it a valuable compound for drug development and industrial applications .
Properties
Molecular Formula |
C25H23N3O |
---|---|
Molecular Weight |
381.5 g/mol |
IUPAC Name |
9-methyl-6-[(2-propan-2-yloxyphenyl)methyl]indolo[3,2-b]quinoxaline |
InChI |
InChI=1S/C25H23N3O/c1-16(2)29-23-11-7-4-8-18(23)15-28-22-13-12-17(3)14-19(22)24-25(28)27-21-10-6-5-9-20(21)26-24/h4-14,16H,15H2,1-3H3 |
InChI Key |
CEAMRWGUTCZNJE-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC2=C(C=C1)N(C3=NC4=CC=CC=C4N=C23)CC5=CC=CC=C5OC(C)C |
Origin of Product |
United States |
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